Cas no 606-35-9 (Benzene,2-methoxy-1,3,5-trinitro-)

• Product Name: Benzene,2-methoxy-1,3,5-trinitro-
• CAS No: 606-35-9
• MF: C₇H₅N₃O₇
• MW: 243.130501508713
• CID: 504106
• Update Time: 2026-04-29

Benzene,2-methoxy-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-methoxy-1,3,5-trinitro-
• METHYL PICRATE
• 1-methoxy-2,4,6-trinitrobenzene
• 2,4,6-Trinitroanisol
• 2,4,6-trinitroanisole
• 2,4,6-trinitroanizole
• 2,4,6-trinitroanosole
• 2,4,6-trinitrophenyl methyl ether
• 2-methoxy-1,3,5-trinitro-benzene
• trinitro-2,4,6 anisole

Computed Properties

• Exact Mass: 243.01300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White or yellow crystals [1]
• Density: 1.4947
• Melting Point: 69°C
• Boiling Point: 385.99°C (rough estimate)
• Refractive Index: 1.5500 (estimate)
• PSA: 146.69000
• LogP: 2.98940
• Solubility: Insoluble in water, soluble in ethanol \ ether [5]

Benzene,2-methoxy-1,3,5-trinitro- Security Information

• Hazardous Material transportation number：0213
• Hazard Category Code： 2-20/21/22-51/53
• Safety Instruction： 35-61
• Hazardous Material Identification：
• HazardClass：1.1D
• PackingGroup：II
• Safety Term：1.1
• Packing Group：II
• Risk Phrases：R2; R20/21/22; R51/53
• Packing Group：II
• Hazard Level：1.1